4,4'-Diacetylazobenzene
Overview
Description
4,4'-Diacetylazobenzene, also known as DAZB, is a synthetic organic compound used in the synthesis of various organic molecules. It is a yellow-orange crystalline solid with a melting point of 106-107 °C. It is an important intermediate in the synthesis of azo dyes, azo pigments and other azo-containing compounds. It has been used in the synthesis of a variety of materials such as polymers, pharmaceuticals, and cosmetics.
Mechanism of Action
The mechanism of action of 4,4'-Diacetylazobenzene is not well understood. It is believed that the compound acts as an electron acceptor, forming a covalent bond with the substrate molecule. This covalent bond is then broken, allowing the substrate molecule to be further modified.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. The compound has been shown to be toxic to human cells in vitro, but its effects on humans in vivo are unknown.
Advantages and Limitations for Lab Experiments
4,4'-Diacetylazobenzene is a useful reagent for organic synthesis and drug discovery. It is relatively cheap and easy to obtain and is stable under a wide range of conditions. However, it is toxic and should be handled with care. It is also flammable and should be kept away from sources of ignition.
Future Directions
There are a number of potential future directions for the use of 4,4'-Diacetylazobenzene. These include the development of new synthetic methods, the synthesis of new materials, and the exploration of its potential applications in drug discovery and materials science. Additionally, further research is needed to understand its biochemical and physiological effects on humans in vivo.
Scientific Research Applications
4,4'-Diacetylazobenzene is widely used in scientific research, particularly in the fields of organic synthesis, drug discovery, and materials science. It has been used as a starting material in the synthesis of a variety of organic molecules, such as azo dyes, azo pigments, and azo-containing polymers. It has also been used in the synthesis of various drugs, such as antifungal agents, antiviral agents, and antibiotics.
properties
IUPAC Name |
1-[4-[(4-acetylphenyl)diazenyl]phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2/c1-11(19)13-3-7-15(8-4-13)17-18-16-9-5-14(6-10-16)12(2)20/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLDZLMYBCBYPPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10448156 |
Source
|
| Record name | 4,4'-Diacetylazobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10448156 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18179-86-7 |
Source
|
| Record name | 4,4'-Diacetylazobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10448156 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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